Cas no 1179359-64-8 (3-(Isoquinolin-1-yl)-1,2,4-thiadiazol-5-amine)

• Product Name: 3-(Isoquinolin-1-yl)-1,2,4-thiadiazol-5-amine
• CAS No: 1179359-64-8
• MF: C₁₁H₈N₄S
• MW: 228.273019790649
• CID: 2134319
• Update Time: 2023-08-04

3-(Isoquinolin-1-yl)-1,2,4-thiadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-isoquinolinyl)-1,2,4-Thiadiazol-5-amine
• 3-(isoquinolin-1-yl)-1,2,4-thiadiazol-5-amine
• 3-(Isoquinolin-1-yl)-1,2,4-thiadiazol-5-amine

• Inchi： 1S/C11H8N4S/c12-11-14-10(15-16-11)9-8-4-2-1-3-7(8)5-6-13-9/h1-6H,(H2,12,14,15)
• InChI Key： XWEMFYXEDZLMFA-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C2C3C=CC=CC=3C=CN=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 250
• Topological Polar Surface Area: 92.9